Cas no 1805513-39-6 (3-Amino-5-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1805513-39-6
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4899537
• Update Time: 2025-08-02

3-Amino-5-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-3-1-12-2-4(11)5(3)6(8,9)10/h1-2H,11H2
• InChI Key： IQGBKHKKXFPVTE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine

Research Briefing on 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine (CAS: 1805513-39-6) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Amino-5-fluoro-4-(trifluoromethyl)pyridine (CAS: 1805513-39-6) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and amino functional groups, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds, making it a focal point in contemporary chemical biology research.

The unique electronic and steric properties imparted by the trifluoromethyl group in 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine contribute to its enhanced binding affinity and metabolic stability, which are critical factors in drug design. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in the synthesis of novel inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, derivatives of this compound have shown promising activity against BRAF and JAK kinases, which are key targets in oncology.

In addition to its applications in kinase inhibition, 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine has been investigated for its potential in antiviral therapy. A 2023 study published in Antiviral Research demonstrated that analogs of this compound exhibit potent inhibitory effects against RNA viruses, including SARS-CoV-2. The study attributed this activity to the compound's ability to interfere with viral replication machinery, suggesting its potential as a scaffold for broad-spectrum antiviral agents.

Synthetic methodologies for 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine have also advanced, with recent developments focusing on greener and more efficient routes. A 2022 publication in Organic Process Research & Development described a scalable, one-pot synthesis of this compound using continuous flow chemistry, which significantly reduces reaction times and improves yield compared to traditional batch methods. These advancements are expected to facilitate its broader adoption in industrial and academic research settings.

Despite its promising applications, challenges remain in the optimization of 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine-based compounds for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Ongoing research aims to explore these aspects, with several patents filed in recent years covering novel derivatives and formulations of this compound.

In conclusion, 3-Amino-5-fluoro-4-(trifluoromethyl)pyridine (CAS: 1805513-39-6) represents a valuable scaffold in modern drug discovery, with demonstrated potential in kinase inhibition and antiviral therapy. Continued research into its synthetic accessibility and biological applications is likely to yield further breakthroughs, positioning it as a key player in the development of next-generation therapeutics. Researchers and industry professionals are encouraged to monitor advancements in this area, as they may offer new opportunities for innovation in chemical biology and pharmaceutical sciences.